Cas no 34322-09-3 (2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester)

34322-09-3 structure
Product name:2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester
CAS No:34322-09-3
MF:C9H16OS
MW:172.28774
CID:310449
2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester
- S-butan-2-yl 3-methylbut-2-enethioate
- 3-Methylthiocrotonic acid,S-sec-butyl ester
- sec-Butyl 3-methyl-2-butenethioate
- sec-Butyl S-senecthioate
- S-sec-Butyl 3-methyl-2-butenethioate
-
- Inchi: InChI=1S/C9H16OS/c1-5-8(4)11-9(10)6-7(2)3/h6,8H,5H2,1-4H3
- InChI Key: GGGWOXLORXHXFZ-UHFFFAOYSA-N
- SMILES: CCC(SC(/C=C(/C)\C)=O)C
Computed Properties
- Exact Mass: 172.09200
- Monoisotopic Mass: 172.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.946
- Boiling Point: 250.4°Cat760mmHg
- Flash Point: 96.6°C
- Refractive Index: 1.479
- PSA: 42.37000
- LogP: 3.01090
2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Security Information
2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Butenethioic acid,3-methyl-, S-(1-methylpropyl) ester Related Literature
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K. Jones,M. Dyson,Steve Rowland,Roger Evens,Les Ebdon,Andy Rees Anal. Proc. 1993 30 78
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